Cas no 6092-54-2 (Hexyl chloroformate)

• Product Name: Hexyl chloroformate
• CAS No: 6092-54-2
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• MDL: MFCD00000651
• CID: 509476
• PubChem ID: 24855236
• Update Time: 2025-10-29

Hexyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Hexyl carbonochloridate
• Hexyl Chloroformate
• Carbonochloridic acid, hexyl ester
• chloroformic acid n-hexyl ester
• DM-3
• n-?Hexyl chloroformate
• N-hexyl Chloroformate
• Chloroformic Acid Hexyl Ester
• Hexyl chlorocarbonate
• KIWBRXCOTCXSSZ-UHFFFAOYSA-N
• MU6004C2Z3
• Hexyl chloroformate, 98%
• hexylchloroformate
• Hexyl=chloroformate
• n-hexylchloroformate
• Formic acid, chloro-, hexyl ester
• n-HCF
• Hexyl chloridocarbonate
• Hexyl carbonochloridoate
• chloro(hexyloxy)methanone
• Ch
• HEXYL CHLOROFORMATE,98%
• EN300-7285206
• UNII-MU6004C2Z3
• HEXYL ALCOHOL, CHLOROFORMATE
• AKOS015899599
• hexylcarbonochloridate
• InChI=1/C7H13ClO2/c1-2-3-4-5-6-10-7(8)9/h2-6H2,1H
• N-HEXYL CHLOROFORMATE [HSDB]
• Carbonochloridic acid hexyl ester
• Chloro-formicacihexylester
• NS00001200
• MFCD00000651
• SCHEMBL323128
• hexyloxycarbonyl chloride
• Q27284228
• DTXSID1064110
• Hexyl chloroformate, for GC derivatization, >=97.0% (GC)
• Chlorocarbonic acid hexyl ester
• Hexyl chloroformate, 97%
• BS-17293
• EC 228-036-4
• Hexyl chloridocarbonate #
• 6092-54-2
• HSDB 2847
• DB-053743
• BCP08904
• EINECS 228-036-4
• Hexyl chloroformate

• MDL： MFCD00000651
• Inchi： 1S/C7H13ClO2/c1-2-3-4-5-6-10-7(8)9/h2-6H2,1H3
• InChI Key： KIWBRXCOTCXSSZ-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCCCCC

Computed Properties

• Exact Mass: 164.06000
• Monoisotopic Mass: 164.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.007 g/mL at 25 °C(lit.)
• Boiling Point: 60-61 °C/7 mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.424(lit.)
• PSA: 26.30000
• LogP: 2.94210
• Solubility: Not determined
• Vapor Pressure: 0.06 psi ( 20 °C)

Hexyl chloroformate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H314
• Warning Statement： P261-P280-P301 + P310-P305 + P351 + P338-P310
• Hazardous Material transportation number：2742
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R23/24/25
• Packing Group：II
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：2-8°C

Additional information on Hexyl chloroformate

Recent Advances in the Application of Hexyl Chloroformate (CAS 6092-54-2) in Chemical Biology and Pharmaceutical Research

Hexyl chloroformate (CAS 6092-54-2), a versatile alkyl chloroformate derivative, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique reactivity and applications in synthetic chemistry. This compound, characterized by its hexyl chain and reactive chloroformate group, serves as a crucial reagent in peptide synthesis, prodrug design, and chemical labeling strategies. Recent studies have explored its potential in enhancing drug delivery systems and facilitating bioconjugation reactions, positioning it as a valuable tool in modern medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of hexyl chloroformate in the synthesis of novel prodrugs for improved bioavailability of poorly soluble active pharmaceutical ingredients (APIs). Researchers utilized its carbamate-forming ability to modify hydroxyl or amine functionalities on APIs, resulting in derivatives with enhanced solubility and controlled release profiles. The study highlighted the compound's advantages over shorter-chain chloroformates, including improved lipophilicity and metabolic stability, making it particularly suitable for oral drug formulations.

In the field of chemical biology, hexyl chloroformate has emerged as a valuable reagent for protein labeling and modification. A recent breakthrough published in Bioconjugate Chemistry (2024) detailed its application in creating stable, hydrophobic labeling tags for membrane protein studies. The hexyl moiety provides sufficient hydrophobicity for membrane integration while maintaining reactivity for subsequent conjugation with fluorescent probes or affinity tags. This approach has enabled new methodologies for tracking protein dynamics in cellular membranes with minimal perturbation to native structures.

The safety profile and handling considerations of hexyl chloroformate have also been the subject of recent investigations. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2023) established proper safety protocols for its use in laboratory and industrial settings. While the compound requires careful handling due to its lachrymatory properties and moisture sensitivity, appropriate engineering controls and personal protective equipment can effectively mitigate potential risks during synthesis and application processes.

Looking forward, the pharmaceutical industry is exploring scale-up processes for hexyl chloroformate-based synthetic routes, with several patent applications filed in 2024 describing continuous flow chemistry approaches to improve production efficiency and purity. These technological advancements promise to make hexyl chloroformate more accessible for large-scale pharmaceutical manufacturing while maintaining the high purity standards required for medicinal applications.